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For Researchers, Scientists, and Drug Development Professionals

Isothermal Titration Calorimetry (ITC) has emerged as a powerful tool in drug discovery for the
detailed characterization of ligand binding to therapeutic targets. This guide provides an
objective comparison of ITC with other biophysical techniques for the analysis of ligand binding
to Tyrosine Kinase 2 (TYK2), a key target in autoimmune and inflammatory diseases.
Supported by experimental data, this document aims to assist researchers in selecting the
most appropriate methods for their TYK2 inhibitor programs.

The Central Role of TYK2 in Immune Signaling

TYK2 is a member of the Janus kinase (JAK) family and plays a critical role in the signaling
pathways of several cytokines, including interleukins (IL-12, IL-23) and type | interferons (IFNs).
These signaling cascades are integral to the inflammatory processes underlying numerous
autoimmune diseases. Consequently, inhibiting TYK2 is a promising therapeutic strategy.
Understanding the precise binding characteristics of small molecule inhibitors to TYK2 is
paramount for developing potent and selective drugs.
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 To cite this document: BenchChem. [A Comparative Guide to Isothermal Titration Calorimetry
for TYK2 Ligand Binding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540800#isothermal-titration-calorimetry-itc-for-
tyk2-ligand-binding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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